Cas no 2229395-63-3 (4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol)

• Product Name: 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol
• CAS No: 2229395-63-3
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5910109
• PubChem ID: 165714859
• Update Time: 2025-06-27

4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol
• EN300-1997691
• 2229395-63-3
• 4-[(1-methylpiperidin-2-yl)methyl]piperidin-4-ol

• Inchi： 1S/C12H24N2O/c1-14-9-3-2-4-11(14)10-12(15)5-7-13-8-6-12/h11,13,15H,2-10H2,1H3
• InChI Key： VXMOXBKHRVEMJY-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CC1CCCCN1C

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol

Introduction to 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol (CAS No: 2229395-63-3)

4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229395-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its dual piperidine moieties and the presence of a methyl group, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The synthesis and characterization of 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol involve sophisticated organic chemistry techniques that are critical in developing novel pharmaceutical agents. The compound's molecular structure, featuring a chiral center, allows for the exploration of stereochemical effects, which can significantly influence its biological activity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

In the realm of medicinal chemistry, 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol has been studied for its potential role in addressing various therapeutic challenges. Its piperidine core is a common scaffold in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a methyl group at the 1-position and another piperidine ring at the 4-position enhances its binding affinity and selectivity, making it a promising candidate for drug development.

Recent research has highlighted the compound's potential in modulating neurological pathways. Piperidine derivatives have been extensively investigated for their effects on central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The unique structural configuration of 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol suggests that it may interact with neurotransmitter systems, potentially offering new therapeutic strategies. Preliminary studies have shown encouraging results in animal models, demonstrating its efficacy in reducing symptoms associated with CNS disorders.

The pharmacokinetic properties of 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. The dual piperidine structure may influence its solubility, permeability, and metabolic stability, factors that are critical for optimizing drug delivery and minimizing side effects. Advanced computational modeling techniques have been employed to predict these properties, aiding in the design of more effective derivatives.

Furthermore, the synthesis of 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol has been optimized to enhance yield and purity. Modern synthetic approaches, such as catalytic hydrogenation and asymmetric synthesis, have enabled the production of high-quality material suitable for biological testing. These advancements have not only improved the accessibility of the compound but also paved the way for large-scale production if it proves to be clinically relevant.

The role of 4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol in drug development extends beyond CNS disorders. Its structural motifs suggest potential applications in other therapeutic areas, such as oncology and anti-inflammatory treatments. Researchers are exploring its interactions with various enzymes and receptors involved in disease pathways, aiming to identify novel targets for intervention. The compound's ability to modulate multiple biological processes makes it a versatile tool in medicinal chemistry.

In conclusion,4-(1-methylpiperidin-2-yl)methylpiperidin-4-ol (CAS No: 2229395-63-3) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable candidate for further development. As research continues to uncover new therapeutic applications,this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.